4-Hydrazinyl-2-methylbenzonitrile hydrochloride

• Molecular Formula: C8H10ClN3
• Molecular Weight: 183.64 g/mol
• IUPAC Name: 4-hydrazinyl-2-methylbenzonitrile;hydrochloride
• InChI: InChI=1S/C8H9N3.ClH/c1-6-4-8(11-10)3-2-7(6)5-9;/h2-4,11H,10H2,1H3;1H
• InChI Key: QTARJVCCKKNVIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NN)C#N.Cl

Description

4-Hydrazinyl-2-methylbenzonitrile hydrochloride is a useful research compound. Its molecular formula is C8H10ClN3 and its molecular weight is 183.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Hydrazinyl-2-methylbenzonitrile hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Hydrazinyl-2-methylbenzonitrile hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

In a dried reaction flask, 4-fluoro-2-methylbenzonitrile (4.055 g, 30.0 mmol) and hydrazine hydrate (85%) (3.54 mL, 60.0 mmol) were dissolved in ethanol (15.9 mL). In the protection from light and under the nitrogen atmosphere, the solution was heated under reflux at 80° C. for 48 hr. Water was added to the reaction solution. The mixture was filtered. The filtered cake was rinsed with water to produce a pale yellow solid, which was suspended in ethyl ether. A hydrogen chloride gas was passed into the suspension under an ice-salt bath. The suspension was filtered. The filtered cake was rinsed with ethyl ether to produce an off-white solid (2.04 g) in 37.0% yield.